![molecular formula C13H10ClN3O2 B3128957 N-(4-chlorophenyl)-3-nitrobenzenecarboximidamide CAS No. 339009-82-4](/img/structure/B3128957.png)
N-(4-chlorophenyl)-3-nitrobenzenecarboximidamide
Overview
Description
N-(4-chlorophenyl)-3-nitrobenzenecarboximidamide , also known as N-(p-chlorophenyl)maleimide , is a chemical compound with the molecular formula C10H6ClNO2 . It has a molar mass of approximately 207.62 g/mol . The compound’s structure consists of a nitrobenzene ring with a carboximidamide functional group attached to a 4-chlorophenyl substituent .
Molecular Structure Analysis
The compound’s molecular structure features a nitro group (-NO2) and a carboximidamide group (-C(=NH)-NH2) attached to the central benzene ring. The 4-chlorophenyl substituent is positioned ortho to the nitro group. The InChI representation is: InChI=1S/C10H6ClNO2/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(12)14/h1-6 .
Physical And Chemical Properties Analysis
Scientific Research Applications
Analytical Method Development
O. Jáuregui and M. Galceran (1997) developed a method using poly(styrene-divinylbenzene) (PS-DVB) membrane extraction disks for the on-line solid phase extraction of phenols, including nitro and chlorophenols, in water samples. This technique, combined with liquid chromatography and electrochemical detection, offers a reliable approach for the detection of compounds similar to N-(4-chlorophenyl)-3-nitrobenzenecarboximidamide in environmental samples (Jáuregui & Galceran, 1997).
Reaction Mechanism Studies
Research by T. Migita, N. Morikawa, and O. Simamura (1963) explored the reactivity of aromatic compounds, which can be related to the study of this compound. Their work on the decomposition of N-nitroso-p-chloro(36Cl)acetanilide in different aromatic liquids provides insight into reaction mechanisms and substitution patterns in complex organic reactions (Migita, Morikawa, & Simamura, 1963).
Spectroscopic Analysis and Molecular Structure
C. S. Chidan Kumar et al. (2014) conducted a comprehensive study on 2-(4-Chlorophenyl)-2-oxoethyl 3-nitrobenzoate, a compound structurally related to this compound. Their research included FT-IR spectroscopy, X-ray diffraction, and computational methods, providing a framework for understanding similar compounds' molecular structures and properties (Kumar et al., 2014).
Mechanism of Action
Target of Action
Many bioactive aromatic compounds, including those with similar structures, have been found to bind with high affinity to multiple receptors . These interactions can be crucial in developing new useful derivatives .
Mode of Action
It’s worth noting that compounds with similar structures often interact with their targets, leading to changes in the target’s function . This interaction can result in a variety of biological activities, depending on the specific target and the nature of the interaction .
Biochemical Pathways
Similar compounds have been shown to interfere with the perception and transduction of endogenous hormone signals . This interference can affect various biochemical pathways, leading to diverse biological and clinical applications .
Pharmacokinetics
It’s important to note that the pharmacokinetic properties of a compound significantly impact its bioavailability and overall effectiveness .
Result of Action
Similar compounds have been shown to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Action Environment
It’s worth noting that environmental factors can significantly impact the action of similar compounds .
properties
IUPAC Name |
N'-(4-chlorophenyl)-3-nitrobenzenecarboximidamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3O2/c14-10-4-6-11(7-5-10)16-13(15)9-2-1-3-12(8-9)17(18)19/h1-8H,(H2,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVONPFNPJSORFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=NC2=CC=C(C=C2)Cl)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601239953 | |
Record name | N-(4-Chlorophenyl)-3-nitrobenzenecarboximidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601239953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
339009-82-4 | |
Record name | N-(4-Chlorophenyl)-3-nitrobenzenecarboximidamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=339009-82-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Chlorophenyl)-3-nitrobenzenecarboximidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601239953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.